Cas no 72106-01-5 (7-methoxy-1-phenyl-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 7-methoxy-1-phenyl-1,2,3,4-tetrahydroisoquinoline
• CAS No: 72106-01-5
• MF: C₁₆H₁₇NO
• MW: 239.312284231186
• CID: 4157160
• PubChem ID: 10060164
• Update Time: 2025-11-02

7-methoxy-1-phenyl-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 1,2,3,4-tetrahydro-7-methoxy-1-phenyl-
• 7-methoxy-1-phenyl-1,2,3,4-tetrahydroisoquinoline
• EN300-16044404
• 72106-01-5
• CHEMBL3302818
• AKOS015945965
• SCHEMBL2364169

• Inchi： 1S/C16H17NO/c1-18-14-8-7-12-9-10-17-16(15(12)11-14)13-5-3-2-4-6-13/h2-8,11,16-17H,9-10H2,1H3
• InChI Key： FQPVFLMTXSRULW-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)C2=C(C=CC(OC)=C2)CCN1

Computed Properties

• Exact Mass: 239.131014166Da
• Monoisotopic Mass: 239.131014166Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines 1-phenyltetrahydroisoquinolines

Additional information on 7-methoxy-1-phenyl-1,2,3,4-tetrahydroisoquinoline

Recent Advances in the Study of 7-Methoxy-1-phenyl-1,2,3,4-tetrahydroisoquinoline (CAS: 72106-01-5)

The compound 7-methoxy-1-phenyl-1,2,3,4-tetrahydroisoquinoline (CAS: 72106-01-5) has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This tetrahydroisoquinoline derivative is structurally related to several bioactive alkaloids, which exhibit a wide range of pharmacological activities, including neuroprotective, anticancer, and antimicrobial effects. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its therapeutic potential.

One of the key areas of research has been the synthesis and structural modification of 7-methoxy-1-phenyl-1,2,3,4-tetrahydroisoquinoline to enhance its bioactivity and pharmacokinetic properties. A study published in the Journal of Medicinal Chemistry (2023) reported a novel synthetic route that improves yield and purity while reducing the use of hazardous reagents. This advancement is critical for scaling up production for preclinical and clinical studies. The study also highlighted the compound's stability under physiological conditions, making it a promising candidate for further development.

In addition to synthetic improvements, recent pharmacological investigations have explored the compound's potential as a neuroprotective agent. Research conducted by a team at the University of Cambridge (2024) demonstrated that 7-methoxy-1-phenyl-1,2,3,4-tetrahydroisoquinoline exhibits significant antioxidant activity and can mitigate oxidative stress in neuronal cells. These findings suggest its potential utility in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The study utilized in vitro and in vivo models to validate these effects, providing a robust foundation for future clinical trials.

Another promising avenue of research involves the compound's anticancer properties. A recent paper in Bioorganic & Medicinal Chemistry Letters (2024) investigated its ability to inhibit the proliferation of certain cancer cell lines, particularly those resistant to conventional chemotherapy. The results indicated that 7-methoxy-1-phenyl-1,2,3,4-tetrahydroisoquinoline could act as a chemosensitizer, enhancing the efficacy of existing anticancer drugs. This dual mechanism of action positions it as a potential adjunct therapy in oncology.

Despite these advancements, challenges remain in the development of 7-methoxy-1-phenyl-1,2,3,4-tetrahydroisoquinoline as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and translate laboratory findings into clinical applications.

In conclusion, 7-methoxy-1-phenyl-1,2,3,4-tetrahydroisoquinoline (CAS: 72106-01-5) represents a promising scaffold for drug discovery, with demonstrated neuroprotective and anticancer activities. Continued research into its synthesis, mechanism of action, and therapeutic potential will be crucial for its development into a viable pharmaceutical agent. The compound's versatility and bioactive profile make it a valuable subject of study in the field of medicinal chemistry.